Cas no 1573171-26-2 (2-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole)

• Product Name: 2-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole
• CAS No: 1573171-26-2
• MF: C₁₄H₁₈BNO₂S
• MW: 275.17422246933
• CID: 6941385
• PubChem ID: 72221079
• Update Time: 2025-05-08

2-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZO[D]THIAZOLE
• MB20035
• 1573171-26-2
• DB-122266
• 2-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole

• Inchi： 1S/C14H18BNO2S/c1-9-16-11-8-6-7-10(12(11)19-9)15-17-13(2,3)14(4,5)18-15/h6-8H,1-5H3
• InChI Key： VJUDYKXUJBQZNK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C12

Computed Properties

• Exact Mass: 275.1151302Da
• Monoisotopic Mass: 275.1151302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų